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Cat. No.: B15307234

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Methylhexane-1,2-diol is a chemical compound with defined physical and chemical
properties. Despite the vast exploration of natural products, a comprehensive review of
scientific literature and chemical databases reveals a significant lack of evidence for the natural
occurrence of 5-Methylhexane-1,2-diol in any biological system, including plants, animals, or
microorganisms. This technical guide summarizes the available information on 5-
Methylhexane-1,2-diol and clarifies its status as a compound of synthetic origin based on
current scientific knowledge.

Introduction

The search for novel bioactive compounds from natural sources is a cornerstone of drug
discovery and development. Vicinal diols (1,2-diols) are a class of compounds found in various
natural products and are known to possess diverse biological activities. This guide focuses
specifically on 5-Methylhexane-1,2-diol and investigates its origins. While the study of natural
products has identified a myriad of structurally diverse molecules, the presence of every
conceivable chemical structure in nature is not guaranteed. This document serves to inform
researchers that, at present, 5-Methylhexane-1,2-diol appears to fall into the category of
compounds not yet identified from a natural source.
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Chemical Identity of 5-Methylhexane-1,2-diol

To facilitate clear communication and research, the fundamental chemical identifiers for 5-
Methylhexane-1,2-diol are provided below.

Identifier Value

IUPAC Name 5-methylhexane-1,2-diol[1][2]

CAS Registry Number 73811-76-4[2]

Molecular Formula C7H1602[1][2]

Molecular Weight 132.20 g/mol [1][2]

InChlKey PTXXRZSKRORMHV-UHFFFAOY SA-N[1][2]
Canonical SMILES CC(C)CCC(CO)O[1]

Review of Natural Occurrence

An extensive search of scientific databases and literature was conducted to ascertain the
natural origins of 5-Methylhexane-1,2-diol. The search included inquiries into its potential
presence in:

e Plants: No evidence suggests its isolation from any plant species.

e Microorganisms: There are no reports of its production by bacteria, fungi, or other
microorganisms.

e Animals: The compound has not been identified as a metabolite or pheromone in any animal
species, including insects.

The absence of any reports in the scientific literature strongly suggests that 5-Methylhexane-
1,2-diol is not a known natural product. Consequently, there are no established biosynthetic or
metabolic pathways for this compound in any organism.

Implications for Research and Development
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The lack of a known natural source for 5-Methylhexane-1,2-diol has several implications for
researchers:

e Synthesis is Required: Any study involving this compound necessitates its chemical
synthesis.

» No Bio-prospecting opportunities: Efforts to discover this molecule through screening of
natural extracts are unlikely to be successful based on current knowledge.

» Absence of Natural Analogs: Researchers looking for structurally similar, naturally occurring
diols will need to investigate other related compounds.

Experimental Protocols and Data

Given that 5-Methylhexane-1,2-diol has not been isolated from a natural source, this guide
cannot provide:

e Quantitative Data on Natural Occurrence: There is no data on the concentration of this
compound in any natural matrix.

o Experimental Protocols for Isolation: Methodologies for extraction and purification from a
natural source do not exist.

Signaling Pathways and Workflows

The creation of diagrams for signaling pathways or experimental workflows related to the
natural occurrence of 5-Methylhexane-1,2-diol is not possible due to the following reasons:

» No Known Biosynthesis: Without evidence of its natural production, there are no known
enzymatic steps or genetic pathways to illustrate.

» No Known Biological Role: The compound has not been identified as a signaling molecule,
hormone, or pheromone in any biological context.

For illustrative purposes, a conceptual workflow for the synthetic production and subsequent
analysis of 5-Methylhexane-1,2-diol is provided below. This is a generalized representation
and specific laboratory procedures may vary.
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Chemical Synthesis Purification Analysis

Purification
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Starting Materials Chemical Reaction Crude Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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